6-nitro-1-(2-oxopropyl)-3,4-dihydroquinolin-2(1H)-one

• Molecular Formula: C12H12N2O4
• Molecular Weight: 248.23 g/mol
• IUPAC Name: 6-nitro-1-(2-oxopropyl)-3,4-dihydroquinolin-2-one
• InChI: InChI=1S/C12H12N2O4/c1-8(15)7-13-11-4-3-10(14(17)18)6-9(11)2-5-12(13)16/h3-4,6H,2,5,7H2,1H3
• InChI Key: ABMMYPSVGJDXJN-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CN1C(=O)CCC2=C1C=CC(=C2)[N+](=O)[O-]

Description

6-nitro-1-(2-oxopropyl)-3,4-dihydroquinolin-2(1H)-one is a useful research compound. Its molecular formula is C12H12N2O4 and its molecular weight is 248.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 6-nitro-3,4-dihydroquinolin-2(1H)-one (950 mg, 4.94 mmol) and potassium carbonate (4.10 g, 29.64 mmol) in 12 mL DMF was treated with chloroacetone (787 μL, 9.89 mmol) and stirred at room temperature overnight. After this time, the mixture was cooled to 0° C. and treated with 50 mL H2O under rapid stirring. A precipitate formed and it was filtered then washed with 50 mL H2O. The solid was collected and dried under reduced pressure overnight (1.01 g, 82.1%). 1H-NMR (DMSO-d6) δ: 8.17 (d, J=2.4 Hz, 1H), 8.05 (dd, J=2.4, 8.7 Hz, 1H), 7.05 (d, J=8.7 Hz, 1H), 3.33 (s, 2H), 3.05 (t, J=7.8 Hz, 2H), 2.66 (t, J=7.8 Hz, 2H), 2.24 (s, 3H). MS (EI): 248 (M+).